Cas no 1212824-20-8 ((7R)-3-(acetyloxy)methyl-8-oxo-7-2-(thiophen-2-yl)acetamido-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid)

(7R)-3-(acetyloxy)methyl-8-oxo-7-2-(thiophen-2-yl)acetamido-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid structure
1212824-20-8 structure
Product Name:(7R)-3-(acetyloxy)methyl-8-oxo-7-2-(thiophen-2-yl)acetamido-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
CAS No:1212824-20-8
MF:C16H16N2O6S2
MW:396.438041687012
CID:5851592
PubChem ID:9802116
Update Time:2024-01-16

(7R)-3-(acetyloxy)methyl-8-oxo-7-2-(thiophen-2-yl)acetamido-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (7R)-3-(acetyloxy)methyl-8-oxo-7-2-(thiophen-2-yl)acetamido-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-8-oxo-7-[[2-(2-thienyl)acetyl]amino]-, (6R,7R)-
    • 1212824-20-8
    • SCHEMBL16072835
    • EN300-27694452
    • (7R)-3-[(acetyloxy)methyl]-8-oxo-7-[2-(thiophen-2-yl)acetamido]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • XIURVHNZVLADCM-KEKZHRQWSA-N
    • Inchi: 1S/C16H16N2O6S2/c1-8(19)24-6-9-7-26-15-12(14(21)18(15)13(9)16(22)23)17-11(20)5-10-3-2-4-25-10/h2-4,12,15H,5-7H2,1H3,(H,17,20)(H,22,23)/t12-,15?/m1/s1
    • InChI Key: XIURVHNZVLADCM-KEKZHRQWSA-N
    • SMILES: S1CC(COC(C)=O)=C(C(=O)O)N2C([C@H](C12)NC(CC1=CC=CS1)=O)=O

Computed Properties

  • Exact Mass: 396.04497858g/mol
  • Monoisotopic Mass: 396.04497858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 167Ų

(7R)-3-(acetyloxy)methyl-8-oxo-7-2-(thiophen-2-yl)acetamido-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27694452-0.05g
(7R)-3-[(acetyloxy)methyl]-8-oxo-7-[2-(thiophen-2-yl)acetamido]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
1212824-20-8 95.0%
0.05g
$2755.0 2025-03-20
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd